Cas no 1366304-98-4 ((3S)-3-(4-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
(3S)-3-(4-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- 1366304-98-4
- EN300-1162928
- (3S)-3-(4-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
-
- Inchi: 1S/C24H19ClFNO4/c25-14-9-10-19(21(26)11-14)22(12-23(28)29)27-24(30)31-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m0/s1
- InChI Key: NMUYJXULJUREDQ-QFIPXVFZSA-N
- SMILES: ClC1C=CC(=C(C=1)F)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 439.0986639g/mol
- Monoisotopic Mass: 439.0986639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 75.6Ų
(3S)-3-(4-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162928-0.05g |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366304-98-4 | 0.05g |
$2829.0 | 2023-06-08 | ||
| Enamine | EN300-1162928-0.1g |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366304-98-4 | 0.1g |
$2963.0 | 2023-06-08 | ||
| Enamine | EN300-1162928-0.25g |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366304-98-4 | 0.25g |
$3099.0 | 2023-06-08 | ||
| Enamine | EN300-1162928-0.5g |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366304-98-4 | 0.5g |
$3233.0 | 2023-06-08 | ||
| Enamine | EN300-1162928-1.0g |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366304-98-4 | 1g |
$3368.0 | 2023-06-08 | ||
| Enamine | EN300-1162928-2.5g |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366304-98-4 | 2.5g |
$6602.0 | 2023-06-08 | ||
| Enamine | EN300-1162928-5.0g |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366304-98-4 | 5g |
$9769.0 | 2023-06-08 | ||
| Enamine | EN300-1162928-10.0g |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366304-98-4 | 10g |
$14487.0 | 2023-06-08 | ||
| Enamine | EN300-1162928-50mg |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366304-98-4 | 50mg |
$768.0 | 2023-10-03 | ||
| Enamine | EN300-1162928-100mg |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366304-98-4 | 100mg |
$804.0 | 2023-10-03 |
(3S)-3-(4-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on (3S)-3-(4-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
(3S)-3-(4-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid: A Comprehensive Overview
The compound with CAS No. 1366304-98-4, known as (3S)-3-(4-chloro-2-fluorophenyl)-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanoic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound is a chiral amino acid derivative with a unique structure that combines a fluorinated aromatic ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid moiety. Its stereochemistry at the central carbon atom (S configuration) plays a crucial role in its biological activity and synthetic applications.
Recent studies have highlighted the importance of this compound in the development of peptide-based therapeutics and as a building block in medicinal chemistry. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, underscores its utility in solid-phase synthesis and other advanced chemical methodologies. The fluorinated aromatic ring contributes to the molecule's stability and bioavailability, making it an attractive candidate for drug design.
One of the most notable advancements involving this compound is its application in the synthesis of bioactive peptides and proteins. Researchers have demonstrated that the Fmoc group can be efficiently removed under mild conditions, facilitating the construction of complex peptide sequences with high precision. This has led to its widespread use in the pharmaceutical industry for developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders.
Moreover, the chiral center in this compound has been exploited in asymmetric synthesis, enabling the production of enantiomerically pure compounds with potential applications in chiral catalysis and enantioselective reactions. The integration of this compound into combinatorial libraries has also accelerated drug discovery efforts by providing diverse structural motifs for screening.
From a structural perspective, the molecule's stability is enhanced by the electron-withdrawing groups on the aromatic ring, which also influence its electronic properties and reactivity. Computational studies have revealed that these substituents modulate the molecule's interaction with biological targets, such as enzymes and receptors, thereby affecting its pharmacokinetic profile.
In terms of synthetic routes, this compound can be synthesized via multi-step processes involving coupling reactions, oxidation steps, and stereochemical control techniques. The use of advanced purification methods ensures high purity levels, which are critical for its application in sensitive biological assays.
Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs while maintaining its high quality. Additionally, investigations into its pharmacodynamics and pharmacokinetics are expected to provide deeper insights into its therapeutic potential.
In conclusion, CAS No. 1366304-98-4 represents a versatile and valuable molecule in contemporary organic chemistry and drug development. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing innovative therapeutic solutions.
1366304-98-4 ((3S)-3-(4-chloro-2-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)